1-(2-Hydroxyphenyl)-4-ethylcarbamoyl-piperazine

• IUPAC Name: N-ethyl-4-(2-hydroxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C13H19N3O2/c1-2-14-13(18)16-9-7-15(8-10-16)11-5-3-4-6-12(11)17/h3-6,17H,2,7-10H2,1H3,(H,14,18)
• InChI Key: SFUNLUNLLGMENW-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCN(CC1)C2=CC=CC=C2O
• Molecular Formula: C13H19N3O2
• Molecular Weight: 249.31 g/mol

Description

1-(2-Hydroxyphenyl)-4-ethylcarbamoyl-piperazine (HECP) is a synthetic compound belonging to the class of heterocyclic compounds. HECP has been used in a variety of scientific research applications, and has been studied for its biochemical and physiological effects.

Scientific Research Applications

Dopamine Transporter Ligands

One application of hydroxylated derivatives of piperazine compounds is in the development of long-acting agents for the treatment of cocaine abuse. Studies have synthesized and evaluated optically pure hydroxylated derivatives for their affinity and selectivity towards dopamine and serotonin transporters, identifying compounds with high selectivity for the dopamine transporter, which could potentially serve as therapeutic agents against cocaine abuse (L. Hsin et al., 2002).

Anti-Cancer Activity

Research has also focused on the synthesis of heterocyclic compounds with a hydroxylated piperazine moiety for their potential anti-bone cancer activity. One such compound showed promising in vitro anticancer activities against human bone cancer cell lines, highlighting its potential as a therapeutic agent (G. Lv et al., 2019).

Antimicrobial Studies

Amide derivatives of quinolone incorporating piperazine moieties have been synthesized and evaluated for their antibacterial activity. These compounds offer insights into the role of piperazine derivatives in developing new antibacterial agents with potential applications in combating bacterial infections (N. Patel et al., 2007).

Opioid Receptor Antagonists

The discovery of 1-substituted 4-(3-hydroxyphenyl)piperazines as pure opioid receptor antagonists provides another application of these compounds. Such derivatives display low nanomolar potencies at μ, δ, and κ receptors, suggesting their potential use in developing new treatments for opioid addiction (F. Carroll et al., 2010).

Antidepressant and Anxiolytic Drugs

Piperazine derivatives are prominently featured in the development of central therapeutic applications, including antipsychotic, antidepressant, and anxiolytic drugs. These compounds' pharmacological activity often involves the monoamine pathway, indicating the broad therapeutic potential of piperazine derivatives in treating central nervous system disorders (A. F. Brito et al., 2018).